Cas no 2172607-78-0 (ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate)

• Product Name: ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate
• CAS No: 2172607-78-0
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 6257435
• PubChem ID: 165488743
• Update Time: 2025-10-20

ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate
• ethyl 2-[(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylidene]acetate
• EN300-1460754
• 2172607-78-0

• Inchi： 1S/C15H18O3/c1-3-17-15(16)10-12-5-4-8-18-14-9-11(2)6-7-13(12)14/h6-7,9-10H,3-5,8H2,1-2H3/b12-10+
• InChI Key： UYJGEJSHWKNZCQ-ZRDIBKRKSA-N
• SMILES： O1C2C=C(C)C=CC=2/C(=C/C(=O)OCC)/CCC1

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate

Comprehensive Overview of Ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate (CAS No. 2172607-78-0)

The compound ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate (CAS No. 2172607-78-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including an ethyl ester group, a benzoxepin core, and a conjugated ylideneacetate moiety. This combination makes it a subject of interest in pharmaceutical and materials science research. The E-configuration at the 5-position and the methyl substitution at the 8-position further contribute to its distinct properties, such as potential bioactivity and optical characteristics.

In recent years, researchers have focused on benzoxepin derivatives due to their applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. The presence of the ethyl ester group in this compound enhances its solubility, making it suitable for formulation development. Additionally, its conjugated double bond system suggests potential utility in photodynamic therapy or as a fluorescence probe, aligning with the growing demand for theranostic agents in precision medicine.

The synthesis of CAS No. 2172607-78-0 typically involves Wittig olefination or Horner-Wadsworth-Emmons reactions, which are well-documented in organic chemistry literature. These methods ensure high stereoselectivity for the (5E)-configuration, a critical factor for its biological activity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity, addressing the stringent requirements of quality control in industrial and academic settings.

From an industrial perspective, ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate is often explored as an intermediate in the synthesis of more complex heterocyclic compounds. Its versatility is evident in patents related to anti-inflammatory and neuroprotective agents, reflecting the broader trend of repurposing small molecules for multifunctional applications. The compound’s lipophilicity, calculated using logP values, also makes it a candidate for blood-brain barrier penetration studies, a hot topic in central nervous system (CNS) drug development.

Environmental and regulatory considerations for CAS No. 2172607-78-0 emphasize its biodegradability and low ecotoxicity, which are increasingly prioritized in green chemistry initiatives. Computational models, such as quantitative structure-activity relationship (QSAR) predictions, support its safety profile, reducing concerns about persistent organic pollutants (POPs). These attributes align with the United Nations Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

In summary, ethyl 2-(5E)-8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-ylideneacetate represents a compelling case study in modern chemistry. Its structural elegance, synthetic accessibility, and diverse applicability underscore its value across drug discovery, material science, and environmental sustainability. As research continues to uncover its potential, this compound is poised to remain a focal point in interdisciplinary scientific discourse.